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Compound of Interest

Compound Name: RR-src acetate

Cat. No.: B14756047

Get Quote

Introduction & Mechanistic Basis
RR-src (Sequence: H-Arg-Arg-Leu-Ile-Glu-Asp-Ala-Glu-Tyr-Ala-Ala-Arg-Gly-OH) is a highly

specific synthetic peptide substrate derived from the autophosphorylation site (Tyr416) of the

Rous sarcoma virus-encoded protein pp60^src^.[1]

In kinase assays, the purity and solvation state of the substrate are critical variables. The

"Acetate" designation typically refers to the counterion associated with the peptide (replacing

the harsher Trifluoroacetate, or TFA, often used in HPLC purification). Acetate salts are

preferred for cellular assays to avoid TFA-induced cytotoxicity. However, the peptide's

amphipathic nature and the presence of multiple Arginine (basic) and Glutamate/Aspartate

(acidic) residues create a complex solubility profile.[1]

Key Experimental Insight: While RR-src is soluble in water (~1-2 mg/mL), it exhibits enhanced

solubility (up to 10 mg/mL) in dilute acetic acid.[1] This is due to the protonation of the N-

terminus and Arginine side chains in an acidic environment, which disrupts intermolecular

aggregation and electrostatic networks that can precipitate the peptide at neutral pH.
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Property Specification

Peptide Name RR-src (RR-SRC)

Sequence H-RRLIEDAEYAARG-OH

Molecular Weight 1519.7 Da

Typical Salt Form Acetate or Trifluoroacetate (TFA)

Solubility (Water) ~1.0 - 2.0 mg/mL (Clear, colorless)

Solubility (5% Acetic Acid)
~10.0 mg/mL (Recommended for Master

Stocks)

Extinction Coefficient (

)

~1280 M

cm

(Based on 1 Tyrosine residue)

Isoelectric Point (pI) ~6.9 - 7.0

Protocol: Preparation of Master Stock Solution (10
mg/mL)
Objective: Create a stable, high-concentration (6.58 mM) master stock solution free of

aggregates.

Reagents & Equipment[1][2][3][4][5][6][7]
Lyophilized RR-src Peptide (Store at -20°C, desiccated).

Solvent: 5% (v/v) Acetic Acid (Glacial Acetic Acid, HPLC Grade + Sterile Milli-Q Water).

Note: If the final assay is extremely sensitive to pH, you may use sterile water, but the

maximum concentration will be limited to ~1-2 mg/mL.

Vessels: Sterile, low-protein-binding microcentrifuge tubes (e.g., LoBind).[1]

Equipment: Vortex mixer, Tabletop Centrifuge, Sonicator (bath type).[1]
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Step-by-Step Methodology
Step 1: Environmental Equilibration
Remove the peptide vial from the -20°C freezer. Do not open the vial immediately. Allow it to

equilibrate to room temperature (approx. 15–30 minutes) inside a desiccator.

Reasoning: Opening a cold vial introduces atmospheric moisture, causing the hygroscopic

peptide to clump and degrade via hydrolysis.

Step 2: Solvent Preparation (5% Acetic Acid)
Prepare a fresh solution of 5% Acetic Acid.

Mix 50 µL of Glacial Acetic Acid with 950 µL of sterile HPLC-grade water.

Filter through a 0.22 µm PVDF filter if particulate-free buffer is required for HPLC/MS

downstream.

Step 3: Gravimetric Dissolution[1]
Centrifuge the peptide vial at 10,000 x g for 30 seconds to pellet the lyophilized powder.

Calculate the volume of solvent required for a 10 mg/mL stock.

Formula:

[1]

Example: For 5 mg of peptide, add 500 µL of 5% Acetic Acid.

Add the calculated volume of solvent directly to the vial.

Step 4: Solubilization Cycle[1]
Vortex vigorously for 30 seconds.

Sonicate in a water bath for 2–5 minutes.

Caution: Do not overheat.[2] Use ice in the bath if necessary. Sonication breaks up non-

covalent aggregates (beta-sheet stacking) common in Arginine-rich peptides.[1]
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Visual Inspection: The solution must be completely clear and colorless. If cloudy, add solvent

in 10% increments or sonicate further.

Step 5: Concentration Verification (Self-Validating Step)
Do not rely solely on the weight on the label (which includes salts/water).[1] Measure the

concentration using UV absorbance at 280 nm.

Dilute a small aliquot (e.g., 1:20) in water.

Measure

using a nanodrop or spectrophotometer.

Calculate concentration:

[1]

Where

.[1][3]

Storage & Stability Workflow
To maintain peptide integrity, avoid repeated freeze-thaw cycles which can induce cryptic

precipitation and hydrolysis.

Lyophilized RR-src
(-20°C)

Equilibrate to RT
(Desiccator, 30 min)

Prevent Moisture Dissolve in
5% Acetic Acid

(Target: 10 mg/mL)

Add Solvent Vortex & Sonicate
(Break Aggregates)

QC: UV A280
Check Clarity

Verify Aliquot
(Single-use vols)

Pass Flash Freeze &
Store -20°C

Long-term

Click to download full resolution via product page

Figure 1: Logical workflow for the preparation and storage of RR-src acetate stock solutions,

emphasizing the critical equilibration and QC steps.

Storage Guidelines:

Aliquot Size: 10–50 µL (Single-use).
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Temperature: -20°C or -80°C.

Stability:

Lyophilized: 1 year.[4]

Solution (-20°C): 3–6 months.[1]

Solution (4°C): < 1 week (Prone to degradation).[1]

Experimental Application: Kinase Assay Setup
When using the stock in a kinase assay (e.g., Src kinase activity), the acidic stock must be

buffered upon addition to the reaction mix.

Dilution: Dilute the 10 mg/mL stock into the assay buffer (typically Tris or HEPES pH 7.5).

Buffering Capacity: Ensure the assay buffer concentration (e.g., 50 mM Tris) is sufficient to

neutralize the small volume of acetic acid carried over from the stock.

Example: Adding 1 µL of stock (in 5% acetic acid) to 100 µL of Assay Buffer results in

negligible pH shift (< 0.05 pH units).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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